Cas no 1782381-52-5 (5-Bromo-1-ethyl-3-methyl-1H-pyrazole)

5-Bromo-1-ethyl-3-methyl-1H-pyrazole is a brominated pyrazole derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromine substituent at the 5-position and alkyl groups at the 1- and 3-positions—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The compound’s stability and well-defined reactivity profile make it valuable for the development of bioactive molecules, including potential agrochemicals and pharmaceuticals. Its purity and consistent performance under controlled conditions ensure reliable results in synthetic applications.

5-Bromo-1-ethyl-3-methyl-1H-pyrazole structure

1782381-52-5 structure

Product Name:5-Bromo-1-ethyl-3-methyl-1H-pyrazole

CAS No:1782381-52-5

MF:C₆H₉BrN₂

MW:189.053060293198

CID:5252732

Update Time:2025-05-28

5-Bromo-1-ethyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-ethyl-3-methyl-1H-pyrazole
- Inchi： 1S/C6H9BrN2/c1-3-9-6(7)4-5(2)8-9/h4H,3H2,1-2H3
- InChI Key： NMEIZBCGEUQTET-UHFFFAOYSA-N
- SMILES： N1(CC)C(Br)=CC(C)=N1

5-Bromo-1-ethyl-3-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01087987-1g	5-Bromo-1-ethyl-3-methyl-1h-pyrazole	1782381-52-5	95%	1g	￥3325.0	2023-04-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01087987-5g	5-Bromo-1-ethyl-3-methyl-1h-pyrazole	1782381-52-5	95%	5g	￥9639.0	2023-04-10
Enamine	EN300-364146-0.05g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	0.05g	$168.0	2023-03-02
Enamine	EN300-364146-0.1g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	0.1g	$252.0	2023-03-02
Enamine	EN300-364146-0.25g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	0.25g	$361.0	2023-03-02
Enamine	EN300-364146-0.5g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	0.5g	$569.0	2023-03-02
Enamine	EN300-364146-1.0g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	1g	$0.0	2023-06-07
Enamine	EN300-364146-2.5g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	2.5g	$1428.0	2023-03-02
Enamine	EN300-364146-5.0g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	5.0g	$2110.0	2023-03-02
Enamine	EN300-364146-10.0g	5-bromo-1-ethyl-3-methyl-1H-pyrazole	1782381-52-5	95%	10.0g	$3131.0	2023-03-02